Ethyl 4-(3-methoxyphenyl)-1-methylpiperidine-3-carboxylate
Cat. No. B8473175
M. Wt: 277.36 g/mol
InChI Key: GFEXRFDBFLIDHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04289882
Procedure details
The ester ethyl 4-(3'-methoxyphenyl)-1-methylpiperidine-3-carboxylate (23 (5.0 g, 17.5 mmol), NaOH (1.49 g, 35 mmol), CH3OH (50 mL), and H2O (25 mL) were refluxed for 5 h. After the thorough removal of solvents, the residue was mixed with acetic anhydride (50 mL) and refluxed for 1 h, then cooled and evaporated and the crude reaction product partitioned between CHCl3 (50 mL) and saturated NaHCO3 (50 mL, pH 8). The aqueous layer was extracted with CHCl3 (2×50 mL) and the combined organic phases dried and evaporated. Distillation gave 3.77 g (92%) of 4-(3'-methoxyphenyl)-1-methyl-3-methylene-2-piperidone (24). Recrystallization (CH3Cl2 /hexane) gave the analytical sample: mp 67°-70° C.: NMR δ 7.29 (m, 1 H), 6.82 (m, 3H), 6.40 (t,J=2 Hz, 1H), 5.07 (t,J=2 Hz, 1H), 3.75 (s, 3H), 3.34 (m, 2H), 3.04 (s, 3H), 2.17 (m, 2H); IR (KBr) 1645, 1600 cm-1 ; mass spectrum m/e (rel intensity) 231 (100), 216 (13). Anal. Calcd for C14H17NO2 : C, 72.7; H, 7.4; N, 6.1. Found: C, 72.6; H, 7.3; N, 6.0.
[Compound]
Name
ester ethyl 4-(3'-methoxyphenyl)-1-methylpiperidine-3-carboxylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
92%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:9]2[CH2:14][CH2:13][N:12]([CH3:15])[CH2:11][CH:10]2[C:16](OCC)=O)[CH:6]=[CH:7][CH:8]=1.[OH-:21].[Na+].CO>O>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:9]2[CH2:14][CH2:13][N:12]([CH3:15])[C:11](=[O:21])[C:10]2=[CH2:16])[CH:6]=[CH:7][CH:8]=1 |f:1.2|
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Inputs
Step One
[Compound]
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Name
|
ester ethyl 4-(3'-methoxyphenyl)-1-methylpiperidine-3-carboxylate
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
COC=1C=C(C=CC1)C1C(CN(CC1)C)C(=O)OCC
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|
Name
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|
|
Quantity
|
1.49 g
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
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|
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Quantity
|
50 mL
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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After the thorough removal of solvents
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ADDITION
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Type
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ADDITION
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|
Details
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the residue was mixed with acetic anhydride (50 mL)
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
refluxed for 1 h
|
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Duration
|
1 h
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooled
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the crude reaction product
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
partitioned between CHCl3 (50 mL) and saturated NaHCO3 (50 mL, pH 8)
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The aqueous layer was extracted with CHCl3 (2×50 mL)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the combined organic phases dried
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
Distillation
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=C(C=CC1)C1C(C(N(CC1)C)=O)=C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.77 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
